Cobalt chloride (CoCl2)

• CAS No.: 1332-82-7
• Product Name: Cobalt chloride (CoCl2)
• Molecular Formula: CoCl2; Cl2Co
• Molecular Weight: 129.84 g/mol
• IUPAC Name: cobalt(2+);dichloride
• Standard InChI: InChI=1S/2ClH.Co/h2*1H;/q;;+2/p-2
• Standard InChIKey: GVPFVAHMJGGAJG-UHFFFAOYSA-L
• SMILES: [Cl-].[Cl-].[Co+2]
• Canonical SMILES: [Cl-].[Cl-].[Co+2]
• Boiling Point: 1049 °C
• Colorform: Pale-blue hygroscopic leaflets; colorless in very thin layers; Blue hexagonal leaflets
• Density: 1.924 at 68 °F (USCG, 1999); 3.36 at 25 °C/4 °C; 3.4 g/cm³
• Melting Point: 187 °F (USCG, 1999); 735 °C
• Physical Description: Cobalt chloride is a pink to red solid with a slight sharp odor. Sinks and mixes with water. Pale blue leaflets, turns pink upon exposure to moist air.; DryPowder; Liquid; PALE BLUE HYGROSCOPIC POWDER. TURNS PINK ON EXPOSURE TO AIR AND MOISTURE.
• Description: Cobalt dichloride is a cobalt salt in which the cobalt metal is in the +2 oxidation state and the counter-anion is chloride. It is used as an indicator for water in desiccants. It has a role as a two-colour indicator, an allergen, a calcium channel blocker and a sensitiser. It is a cobalt salt and an inorganic chloride. It contains a cobalt(2+).
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Soluble in water; 53.420 lb/100 lb water at 70 °F; In water, 1.16 kg/L at 0 °C; Soluble in alcohols, acetone, ether, glycerol, and pyridine; 38.5 g/100 cc methanol; 45 g/100 cc water at 7 °C; 105 g/100 cc water at 96 °C; 8.6 g/100 cc acetone; 53 Parts by wt (of formula wt)/100 parts of water by wt at 20 °C; Solubility in water, g/100ml at 20 °C: 53 (good)
• Synonyms: cobalt chloride; cobalt dichloride; cobalt(II)chloride; cobaltous chloride; CoCl(2)
• PubChem Compound: 3032536
• Last Modified: Nov 11 2021